3-Hydroxymethylpentane-1,5-diol
Overview
Description
3-Hydroxymethylpentane-1,5-diol (3-HMPD) is a sugar alcohol with the molecular formula C6H14O3 . It has garnered attention in the scientific community due to its unique structure and various potential applications.
Molecular Structure Analysis
The molecular structure of 3-Hydroxymethylpentane-1,5-diol is represented by the canonical SMILES notation as C(CO)C(CCO)CO . The InChI of 3-Hydroxymethylpentane-1,5-diol is InChI=1S/C6H14O3/c7-3-1-6(5-9)2-4-8/h6-9H,1-5H2 .Chemical Reactions Analysis
Diols, including 3-Hydroxymethylpentane-1,5-diol, can undergo various reactions. For instance, they can be converted into halides, react as nucleophiles, and be oxidized to different carbonyl-containing functional groups depending on the structure of the diol and the oxidizing agent .Physical And Chemical Properties Analysis
The molecular weight of 3-Hydroxymethylpentane-1,5-diol is 134.17 g/mol . It has a boiling point of 323ºC at 760mmHg . The density of 3-Hydroxymethylpentane-1,5-diol is 1.113g/cm³ .Scientific Research Applications
Synthesis of Enantioenriched Saturated Aza-heterocycles
This compound can be used as a reactant to synthesize enantioenriched saturated aza-heterocycles. This is achieved by reacting it with various amines in the presence of an iridium catalyst .
Production of Polyesters
3-Methyl-1,5-pentanediol can be used to produce polyesters containing carbon-carbon double bonds. This is done via bis(nonafluorobutanesulfonyl)imide-catalyzed polycondensation with unsaturated cyclic anhydrides .
Use in Tissue Engineering
Poly(D,L-lactide-co-glycolide) (PLGA) is widely used in a variety of tissue engineering and drug delivery applications due to its biodegradability and biocompatibility. The compound can be used in the preparation of diacetals of 2,2-bis(hydroxymethyl)-1,3-propanediol from different substrates .
Transthioacetalization Reactions
The compound can be used in efficient transthioacetalization reactions. This involves the regeneration of carbonyl compounds from acetals and acylals .
Synthesis of Multifunctional Products
Due to the presence of the neopentane core and one hydroxyl group in each of the four terminal carbons, pentaerythritol is a versatile substrate for the synthesis of many polyfunctionalized products .
Organic Transformations
Pentaerythritol is a multifaceted species in many compounds, which are wildly utilized in medicine and industry. It plays a crucial role in organic and medicinal chemistry .
Future Directions
Biomass-derived diols, such as 3-Hydroxymethylpentane-1,5-diol, are a significant class of monomers in the polyester industry. The catalytic conversion of biomass to valuable diols has received extensive research attention in the field of biomass conversion and is a crucial factor in determining the development of the polyester industry .
properties
IUPAC Name |
3-(hydroxymethyl)pentane-1,5-diol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H14O3/c7-3-1-6(5-9)2-4-8/h6-9H,1-5H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WXSRRNYRGPTTNP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CO)C(CCO)CO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H14O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30244253 |
Source
|
| Record name | 3-Hydroxymethylpentane-1,5-diol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30244253 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
134.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Hydroxymethylpentane-1,5-diol | |
CAS RN |
998-12-9 |
Source
|
| Record name | 3-(Hydroxymethyl)-1,5-pentanediol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=998-12-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-Hydroxymethylpentane-1,5-diol | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000998129 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 3-Hydroxymethylpentane-1,5-diol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30244253 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-hydroxymethylpentane-1,5-diol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.012.407 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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